![molecular formula C26H24BrN3O4S B304229 N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide](/img/structure/B304229.png)
N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is not fully understood. However, studies have shown that this compound interacts with certain enzymes and proteins, which could explain its potential in various scientific research fields.
Biochemical and physiological effects:
Studies have shown that N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has various biochemical and physiological effects. In medicinal chemistry, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In pharmacology, this compound has been shown to have neuroprotective effects and improve cognitive function. In biochemistry, this compound has been shown to inhibit the activity of certain enzymes, which could have implications in drug discovery.
Advantages and Limitations for Lab Experiments
One advantage of using N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide in lab experiments is its potential as a drug candidate for various diseases. However, one limitation is the lack of understanding of its mechanism of action, which could hinder its development as a drug candidate.
Future Directions
There are several future directions for the study of N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide. One direction is to further investigate its mechanism of action, which could lead to the discovery of new drug targets. Another direction is to study its potential in combination with other drugs for the treatment of various diseases. Additionally, further studies could be conducted to understand its toxicity and potential side effects.
Synthesis Methods
The synthesis of N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide involves the reaction of 6-bromo-2-aminobenzothiazole with 2,3-dimethoxyphenylacetonitrile in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then reacted with 2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid chloride to yield the final product.
Scientific Research Applications
N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been studied for its potential in various scientific research fields. In medicinal chemistry, this compound has shown potential as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells. In pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's disease. In biochemistry, this compound has been studied for its ability to inhibit the activity of certain enzymes, which could have implications in drug discovery.
properties
Product Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide |
---|---|
Molecular Formula |
C26H24BrN3O4S |
Molecular Weight |
554.5 g/mol |
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,3-dimethoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
InChI |
InChI=1S/C26H24BrN3O4S/c1-13-21(25(32)30-26-29-16-11-10-14(27)12-20(16)35-26)22(23-17(28-13)7-5-8-18(23)31)15-6-4-9-19(33-2)24(15)34-3/h4,6,9-12,22,28H,5,7-8H2,1-3H3,(H,29,30,32) |
InChI Key |
VILMCFRSSSXGCB-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C(=CC=C3)OC)OC)C(=O)NC4=NC5=C(S4)C=C(C=C5)Br |
Canonical SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C(=CC=C3)OC)OC)C(=O)NC4=NC5=C(S4)C=C(C=C5)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.